Cas no 2228201-98-5 (3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol
• CAS No: 2228201-98-5
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5960056
• PubChem ID: 165754757
• Update Time: 2025-06-11

3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol
• 2228201-98-5
• EN300-1936262

• Inchi： 1S/C11H15BrO2/c1-11(2,7-12)6-8-4-3-5-9(13)10(8)14/h3-5,13-14H,6-7H2,1-2H3
• InChI Key： XICAMSXJSYKZRX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol

Research Brief on 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol (CAS: 2228201-98-5): Recent Advances and Applications

3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol (CAS: 2228201-98-5) is a brominated catechol derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, including antioxidant, antimicrobial, and enzyme inhibitory properties. The presence of the bromine atom and the dimethylpropyl group in its structure makes it a promising candidate for further chemical modifications and pharmacological studies.

Recent studies have focused on the synthesis and characterization of 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol, with particular emphasis on its role as an intermediate in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of brominated polyphenolic compounds, which exhibit potent anti-inflammatory and anticancer activities. The researchers highlighted the compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, suggesting its potential as a lead compound for drug development.

In addition to its medicinal applications, 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol has also been investigated for its role in material science. A recent report in ACS Applied Materials & Interfaces described its use as a precursor for the synthesis of functionalized polymers with enhanced thermal stability and antimicrobial properties. The bromine moiety in the compound facilitates cross-linking reactions, making it a valuable component in the design of advanced materials for biomedical applications.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol. A 2024 study in Organic Process Research & Development addressed these issues by optimizing the reaction conditions and purification techniques, resulting in improved yields and purity. The authors also emphasized the need for further toxicological studies to assess the compound's safety profile, particularly in the context of its potential use in pharmaceuticals.

Looking ahead, researchers are exploring the potential of 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol in targeted drug delivery systems. Preliminary data from a 2024 study in Bioconjugate Chemistry suggest that the compound can be conjugated to nanoparticles, enabling site-specific delivery of therapeutic agents. This approach could enhance the efficacy and reduce the side effects of treatments for diseases such as cancer and inflammatory disorders.

In conclusion, 3-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol (CAS: 2228201-98-5) represents a versatile and promising compound in the fields of medicinal chemistry and material science. Ongoing research efforts are expected to uncover new applications and optimize its synthesis and utilization, paving the way for its integration into therapeutic and material innovations.